Cas no 2097935-20-9 (N-ethyl-3-methyl-3H-imidazo[4,5-b]pyridin-2-amine)

• Product Name: N-ethyl-3-methyl-3H-imidazo[4,5-b]pyridin-2-amine
• CAS No: 2097935-20-9
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 4636879
• Update Time: 2025-10-22

N-ethyl-3-methyl-3H-imidazo[4,5-b]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-ethyl-3-methyl-3H-imidazo[4,5-b]pyridin-2-amine
• 3H-Imidazo[4,5-b]pyridin-2-amine, N-ethyl-3-methyl-

• Inchi： 1S/C9H12N4/c1-3-10-9-12-7-5-4-6-11-8(7)13(9)2/h4-6H,3H2,1-2H3,(H,10,12)
• InChI Key： WHPDAEKFJPDGMW-UHFFFAOYSA-N
• SMILES： C12N(C)C(NCC)=NC1=CC=CN=2

Additional information on N-ethyl-3-methyl-3H-imidazo[4,5-b]pyridin-2-amine

Recent Advances in the Study of N-ethyl-3-methyl-3H-imidazo[4,5-b]pyridin-2-amine (CAS: 2097935-20-9): A Promising Compound in Chemical Biology and Drug Discovery

N-ethyl-3-methyl-3H-imidazo[4,5-b]pyridin-2-amine (CAS: 2097935-20-9) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its imidazopyridine core, has shown potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a promising candidate for further drug development.

The synthesis of N-ethyl-3-methyl-3H-imidazo[4,5-b]pyridin-2-amine has been optimized to achieve high yields and purity, as reported in recent publications. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency of its production. These improvements are critical for scaling up the compound for preclinical and clinical studies, ensuring a reliable supply for further research.

Pharmacological evaluations of N-ethyl-3-methyl-3H-imidazo[4,5-b]pyridin-2-amine have revealed its activity against several biological targets. Notably, it has demonstrated inhibitory effects on kinases involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases and chronic inflammation. Additionally, its ability to modulate specific G-protein-coupled receptors (GPCRs) has sparked interest in its use for neurological disorders, including anxiety and depression.

Recent in vitro and in vivo studies have provided insights into the compound's pharmacokinetics and safety profile. Preliminary data indicate favorable absorption and distribution properties, with minimal off-target effects. However, further toxicological studies are required to fully assess its suitability for human trials. These findings underscore the compound's potential while highlighting the need for continued research to address remaining challenges.

In conclusion, N-ethyl-3-methyl-3H-imidazo[4,5-b]pyridin-2-amine (CAS: 2097935-20-9) represents a promising avenue for drug discovery, with its versatile pharmacological properties and optimized synthesis routes. Future research should focus on elucidating its precise mechanisms of action, expanding its therapeutic applications, and advancing it through the drug development pipeline. The compound's potential to address unmet medical needs makes it a valuable subject of ongoing investigation in the chemical biology and pharmaceutical communities.